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Compound of Interest

Compound Name: 4,5-Dibromooctane

Cat. No.: B15461278

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 4,5-
Dibromooctane. This guide provides immediate, essential safety protocols, operational plans,
and disposal procedures to foster a secure research environment.

Chemical and Physical Properties

A summary of the known properties of 4,5-Dibromooctane is provided below. While a specific
Safety Data Sheet (SDS) is not available, data for the closely related isomer, 1,8-
Dibromooctane, is used to infer safety and handling procedures.

Property Value

Molecular Formula CsHi6Br2[1]

Molecular Weight 272.02 g/mol [1]

Appearance Yellow Liquid

Odor Odorless

Melting Point 15-16°C /59 -60.8 °F

Boiling Point 270-272°C /518 -521.6 °F @ 760 mmHg
Flash Point > 112 °C /> 233.6 °F[2][3]

Specific Gravity 1.460
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Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling 4,5-

Dibromooctane. It is crucial to inspect all PPE for integrity before each use.[4]

Body Part

PPE Recommendation

Specifications

Eyes/Face

Safety Goggles or Face Shield

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[2][3]

Hands

Chemical-resistant gloves

Nitrile, Neoprene, or Viton
gloves are recommended for
handling halogenated

hydrocarbons.

Body

Laboratory Coat

Long-sleeved to prevent skin

contact.[4]

Respiratory

Use in a well-ventilated area

A respirator may be required if

ventilation is inadequate.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent exposure and

accidents.

Handling:

Avoid direct contact with skin and eyes.[2][3][4]

Do not breathe vapors or mists.[2][4]

Wash hands thoroughly after handling.[2]

Work in a well-ventilated area, such as a chemical fume hood.[2][4]

Remove and wash contaminated clothing before reuse.[2][4]
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Storage:
e Store in a cool, dry, and well-ventilated place.[2][4]
o Keep the container tightly closed.[2][4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

Emergency Procedures

In the event of an exposure or spill, follow these immediate first-aid and cleanup measures.

Incident First-Aid / Spill Response

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.[2]

[3][4] Seek medical attention.

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing
and shoes.[2][4]

) Move to fresh air. If breathing is difficult, provide
Inhalation . .
oxygen. Seek medical attention.[2][4]

Do NOT induce vomiting. Drink plenty of water.
_ Never give anything by mouth to an
Ingestion _ _ . _
unconscious person. Seek immediate medical

assistance.[2][3][4]

Ensure adequate ventilation.[2][4] Absorb the
Spil spill with an inert material (e.g., sand, silica gel,
[
P universal binder) and collect it in a suitable,

closed container for disposal.[2][3][4]

Disposal Plan
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Proper disposal of 4,5-Dibromooctane and its containers is essential to prevent environmental
contamination.

o Chemical Waste: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves)
should also be collected in a sealed container and disposed of as hazardous waste.

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed containers can then be disposed of
according to institutional guidelines.

Workflow for Handling 4,5-Dibromooctane

The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dibromooctane from preparation to disposal.
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Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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